Cas no 652143-76-5 (1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide)

1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide structure
652143-76-5 structure
Product Name:1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide
CAS No:652143-76-5
MF:C4H7FO3S
MW:154.159983873367
CID:402517
PubChem ID:71376472
Update Time:2025-04-19

1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide
    • 3-(fluoromethyl)oxathiolane 2,2-dioxide
    • DTXSID50799159
    • 652143-76-5
    • 3-(Fluoromethyl)-1,2lambda~6~-oxathiolane-2,2-dione
    • SCHEMBL15967655
    • Inchi: 1S/C4H7FO3S/c5-3-4-1-2-8-9(4,6)7/h4H,1-3H2
    • InChI Key: MBIZIWFHKKOSRZ-UHFFFAOYSA-N
    • SMILES: S1(C(CF)CCO1)(=O)=O

Computed Properties

  • Exact Mass: 154.01001
  • Monoisotopic Mass: 154.00999342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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